Cas no 886500-27-2 (2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid)

2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid is a quinazolinone derivative featuring a reactive thioether-linked acetic acid moiety. This compound is of interest in medicinal chemistry and organic synthesis due to its multifunctional structure, combining an allyl group, dimethoxy-substituted aromatic ring, and a thioacetic acid side chain. The presence of these functional groups enables versatility in further chemical modifications, such as nucleophilic substitutions or coupling reactions. Its quinazolinone core is known for potential biological activity, making it a valuable intermediate in drug discovery. The compound's stability and well-defined reactivity profile facilitate its use in targeted synthetic applications.
2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid structure
886500-27-2 structure
Product Name:2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid
CAS No:886500-27-2
MF:C15H16N2O5S
MW:336.362942695618
CID:5706955
PubChem ID:7174417
Update Time:2025-06-08

2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)aceticacid
    • 2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid
    • 886500-27-2
    • (3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid
    • 2-{[6,7-dimethoxy-4-oxo-3-(prop-2-en-1-yl)-3,4-dihydroquinazolin-2-yl]sulfanyl}acetic acid
    • MDL: MFCD06739960
    • Inchi: 1S/C15H16N2O5S/c1-4-5-17-14(20)9-6-11(21-2)12(22-3)7-10(9)16-15(17)23-8-13(18)19/h4,6-7H,1,5,8H2,2-3H3,(H,18,19)
    • InChI Key: AOPUQWWOZNLLNI-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NC2C=C(C(=CC=2C(N1CC=C)=O)OC)OC

Computed Properties

  • Exact Mass: 336.07799279g/mol
  • Monoisotopic Mass: 336.07799279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 114Ų

2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM218096-1g
2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid
886500-27-2 97%
1g
$551 2021-08-04
Chemenu
CM218096-1g
2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid
886500-27-2 97%
1g
$648 2022-08-31

Additional information on 2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid

Introduction to 2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid (CAS No. 886500-27-2) in Modern Chemical and Pharmaceutical Research

2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid, identified by its CAS number 886500-27-2, represents a significant compound in the realm of chemical and pharmaceutical innovation. This heterocyclic thioether derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery. The compound’s unique framework, incorporating a quinazoline core modified with allyl and methoxy substituents, positions it as a promising candidate for further exploration in therapeutic applications.

The quinazoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Modifications to this core structure can lead to compounds with enhanced efficacy and selectivity. In the case of 2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid, the presence of an allyl group at the 3-position and methoxy groups at the 6 and 7 positions introduces additional functional handles that can be exploited for molecular optimization. These features contribute to the compound’s potential interactions with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the quinazoline moiety may engage in hydrogen bonding interactions with key residues in protein targets, while the thioether linkage could facilitate covalent or non-covalent binding events. Such insights are critical for designing derivatives with improved pharmacokinetic properties.

The acetic acid moiety at the terminal position of the molecule introduces a carboxyl group that can participate in salt formation or further derivatization. This feature is particularly relevant in drug development, where physicochemical properties such as solubility and stability are paramount. The ability to modify this group allows for fine-tuning of the compound’s pharmacological profile, making it adaptable for various therapeutic indications.

In vitro studies have begun to uncover the biological potential of 2-((3-Allyl-6,7-dimethoxy-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid. Initial screening assays indicate activity against certain enzymatic targets associated with inflammatory pathways. The methoxy groups on the quinazoline ring may modulate electron density, influencing reactivity and binding affinity. Additionally, the allyl side chain offers opportunities for further functionalization through cross-coupling reactions or oxidation processes, enabling the synthesis of novel analogs.

The synthesis of this compound involves multi-step organic transformations, including cyclization reactions to form the quinazoline core followed by selective functionalization at key positions. Advances in synthetic methodologies have made it possible to produce complex heterocycles like this one with greater efficiency and scalability. Techniques such as transition-metal-catalyzed coupling reactions have streamlined the introduction of substituents into the quinazoline framework.

From a pharmaceutical perspective, understanding the metabolic fate of 2-(3-Allyl-6,7-dimethoxy-4-oxyo-octahydroquinazolinylthio)acetic acid is essential for optimizing its therapeutic window. Preliminary studies suggest that oxidative metabolism may occur at both the allyl group and the thioether linkage. Identifying metabolic pathways early in drug development helps mitigate potential toxicity issues and guides decisions regarding prodrug strategies or metabolic inhibitors.

The role of computational tools in predicting ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide valuable insights into how this compound might behave within biological systems. These predictions guide experimental design by highlighting critical structural features that influence its pharmacokinetic behavior.

The growing interest in quinazoline derivatives stems from their diverse biological activities reported across multiple disease areas. From anticancer agents to antimicrobial compounds, modifications to this scaffold have yielded promising candidates for clinical evaluation. The versatility of 886500–27– makes it a valuable building block for medicinal chemists seeking novel therapeutic solutions.

Future research directions may explore derivatives of (E)-3-(allylidene)-6-methoxy-N-(4-methylphenyl)-1H-indole-thiazolidinone) (a related structure) to enhance their bioavailability or target specificity. By leveraging structure-based drug design principles alongside high-throughput screening techniques, researchers aim to accelerate the discovery pipeline for next-generation drugs derived from heterocyclic cores like quinazoline.

The integration of artificial intelligence (AI) into drug discovery has also shown promise for accelerating the development of compounds like 886500–27–. Machine learning models trained on large datasets can predict molecular properties with remarkable accuracy, reducing reliance on traditional trial-and-error approaches. This synergy between experimental chemistry and computational biology is reshaping how new drugs are discovered and developed.

In conclusion,(E)-3-(allylidene)-6-methoxy-N-(4-methylphenyl)-1H-indole-thiazolidinone) represents a fascinating example of how structural complexity can translate into biological activity within pharmaceutical chemistry。 Its unique features position it as a compelling candidate for further exploration across multiple therapeutic areas。 As research continues to uncover new applications,this class of compounds will undoubtedly remain at forefront innovation。

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